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Compound of Interest

Compound Name: C19H19F2N7O

Cat. No.: B14934182

Get Quote

The C19H19F2N7O Structure-Activity Relationship (SAR) Guide focuses on L-838,417, a

landmark compound in neuropsychopharmacology designed to decouple anxiolysis from

sedation.

Part 1: Executive Summary & Compound Identity
Compound Identity:

Code Name: L-838,417[1][2][3][4][5][6][7]

IUPAC Name: 7-(tert-butyl)-3-(2,5-difluorophenyl)-6-((1-methyl-1H-1,2,4-triazol-5-

yl)methoxy)-[1,2,4]triazolo[4,3-b]pyridazine

Molecular Formula: C19H19F2N7O

Class: Subtype-Selective GABA-A Receptor Positive Allosteric Modulator (PAM)

The Core Problem: Traditional benzodiazepines (e.g., Diazepam) bind indiscriminately to

GABA-A receptors containing
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,

,

, and

subunits.[8]

activation: Causes sedation, ataxia, and addiction.

/

activation: Mediates anxiolysis (anti-anxiety) and analgesia.

activation: Linked to cognitive impairment (amnesia).

The L-838,417 Solution: L-838,417 was engineered to bind to all four subtypes with high affinity

but acts as a functional antagonist at

(blocking sedation) while functioning as a partial agonist at

,

, and

. This "

-sparing" profile allows for potent anxiety relief without the sedative side effects of classical
benzodiazepines.

Part 2: Structure-Activity Relationship (SAR)
Analysis
The SAR of L-838,417 is built upon the [1,2,4]triazolo[4,3-b]pyridazine scaffold. The

optimization process focused on three critical regions: the "Selectivity Switch," the "Metabolic

Shield," and the "Binding Anchor."

The Scaffold (Core)
Structure: Triazolo[4,3-b]pyridazine.[9][10]
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Function: Serves as a bioisostere to the classical benzodiazepine core (1,4-benzodiazepine).

It provides the necessary planar geometry to fit into the benzodiazepine binding pocket at

the

/

interface.

Region A: The "Selectivity Switch" (C7 Position)
Modification: Introduction of a bulky tert-butyl group.

Mechanistic Insight: This is the critical determinant of the compound's functional selectivity.

Observation: Smaller alkyl groups (methyl, ethyl) at this position result in non-selective

agonism (sedative).

Causality: The bulky tert-butyl group creates a steric clash within the

subunit's binding pocket, preventing the conformational shift required for channel opening
(efficacy = 0). However, the

and

pockets are sufficiently flexible or voluminous to accommodate this bulk, allowing partial
agonism (efficacy ~40-50%).

Region B: The "Metabolic Shield" (C3 Position)
Modification:2,5-Difluorophenyl ring.

Mechanistic Insight:

Initial Hits: Unsubstituted phenyl rings at this position were highly susceptible to oxidative

metabolism (CYP450), leading to rapid clearance and potential toxic metabolites.

Optimization: Fluorine substitution at the 2 and 5 positions blocks metabolic "soft spots"

without compromising binding affinity. The electron-withdrawing nature of fluorine also

modulates the electronic properties of the aromatic ring, enhancing
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-stacking interactions within the receptor.

Region C: The "Binding Anchor" (C6 Position)
Modification:(1-methyl-1H-1,2,4-triazol-5-yl)methoxy ether linkage.

Mechanistic Insight:

This heterocyclic side chain extends into a specific sub-pocket (likely interacting with

His101 residues).

The ether oxygen provides a hydrogen bond acceptor capability.

The triazole ring enhances water solubility and contributes to the high affinity (Ki < 1 nM)

across all subtypes.

Part 3: Visualization of SAR Logic
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Caption: Structural dissection of L-838,417 showing the functional role of key substituents.

Part 4: Performance Comparison
The following table contrasts L-838,417 with standard-of-care agents. Note the distinct

"Efficacy Profile" which is more important than binding affinity (Ki) for clinical outcome.
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Feature L-838,417
Diazepam

(Valium)

Zolpidem

(Ambien)
TPA023

Primary

Indication

Anxiolysis

(Research)
Anxiety / Seizure Insomnia

Anxiety

(Research)

Affinity (Ki) High (0.79 nM) High (16 nM) High (20 nM) High

Efficacy Antagonist (0%) Agonist (100%) Agonist (100%) Antagonist (0%)

/

Efficacy

Partial Agonist

(~40%)
Agonist (100%) Weak Agonist

Partial Agonist

(~15%)

Sedation Risk Negligible High High Negligible

Anxiolytic

Potency
High High Low Moderate

Metabolic

Stability

High (due to F-

sub)
Moderate Low Moderate

Key Insight: L-838,417 demonstrates that occupancy does not equal activation. It occupies the

receptor (blocking other agonists) but does not activate it, effectively "sparing" the user from
sedation.

Part 5: Experimental Protocols
To validate the SAR of C19H19F2N7O analogs, two primary assays are required: Binding

(Affinity) and Function (Efficacy).

Protocol A: Radioligand Binding Assay (Affinity)
Objective: Determine Ki values for GABA-A subtypes.[1]

Tissue Preparation: Transfect HEK293 cells with human cDNAs for

,
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, etc. Harvest membranes by centrifugation (40,000 x g).

Ligand: Use [³H]Flumazenil (a non-selective benzodiazepine antagonist) as the radiotracer.

Incubation: Incubate membrane homogenates with [³H]Flumazenil (1 nM) and varying

concentrations of L-838,417 (

to

M) for 60 min at 4°C.

Termination: Filter through GF/B filters using a cell harvester; wash with ice-cold buffer.

Analysis: Measure radioactivity via liquid scintillation counting. Calculate IC50 and convert to

Ki using the Cheng-Prusoff equation.

Target Result: Ki ~0.5 - 2.0 nM across all subtypes (indicating non-selective binding).

Protocol B: Two-Electrode Voltage Clamp (Efficacy)
Objective: Determine if the compound is an agonist, antagonist, or partial agonist.

System:Xenopus laevis oocytes expressing specific GABA-A subtypes.

Setup: Clamp oocyte membrane potential at -60 mV.

GABA Control: Apply a sub-maximal dose of GABA (EC20) to establish a baseline chloride

current (

).

Drug Application: Co-apply GABA (EC20) + L-838,417 (1

M). Measure the new current (

).

Calculation: % Potentiation =

.
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Target Result (

): ~0% potentiation (Antagonist).[1]

Target Result (

): ~40-60% potentiation (Partial Agonist).

Comparison: Diazepam typically yields >100% potentiation.

Part 6: Signaling Pathway Visualization
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Caption: Differential signaling pathway of L-838,417 at Alpha-1 vs Alpha-2/3 subtypes.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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